molecular formula C3H3NO6 B8630792 Nitromalonic acid CAS No. 61468-84-6

Nitromalonic acid

Cat. No.: B8630792
CAS No.: 61468-84-6
M. Wt: 149.06 g/mol
InChI Key: KJBJCAJCBCPBGV-UHFFFAOYSA-N
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Description

Nitromalonic acid is a useful research compound. Its molecular formula is C3H3NO6 and its molecular weight is 149.06 g/mol. The purity is usually 95%.
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Properties

CAS No.

61468-84-6

Molecular Formula

C3H3NO6

Molecular Weight

149.06 g/mol

IUPAC Name

2-nitropropanedioic acid

InChI

InChI=1S/C3H3NO6/c5-2(6)1(3(7)8)4(9)10/h1H,(H,5,6)(H,7,8)

InChI Key

KJBJCAJCBCPBGV-UHFFFAOYSA-N

Canonical SMILES

C(C(=O)O)(C(=O)O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Nitration of malonic acid with acetyl nitrate in acetic acid/acetic anhydride was conducted to obtain nitromalonic acid. To the nitromalonic acid is added urea to obtain a condensation reaction mixture which is refluxed to form dilituric acid in situ. Various salts are separately prepared from the dilituric acid in situ using as cation sources potassium chloride, ammonia, and guanidinium chloride. The potassium diliturate salt, ammonium diliturate, guanidinium diliturate salts are each recovered and isolated by filtration.
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